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Compound of Interest

Compound Name: 4-Methyl-3-nitrobenzoic acid

cat. No.: B181349

An In-depth Technical Guide on 4-Methyl-3-nitrobenzoic Acid

This technical guide offers a comprehensive overview of 4-Methyl-3-nitrobenzoic acid, a
significant chemical intermediate. It is tailored for researchers, scientists, and professionals in
drug development and organic synthesis. The document details the compound's
physicochemical properties, including its molecular weight, and provides established
experimental protocols for its synthesis and characterization.

Compound Identification and Properties

4-Methyl-3-nitrobenzoic acid is a nitrated carboxylic acid derivative of toluene.[1][2][3] Its
chemical structure, featuring a carboxylic acid, a methyl group, and a nitro group on a benzene
ring, makes it a versatile building block in the synthesis of more complex molecules, particularly
in the pharmaceutical industry.[4]

Chemical and Physical Data

The fundamental properties of 4-Methyl-3-nitrobenzoic acid are summarized below. The
molecular weight is a critical parameter for stoichiometric calculations in chemical reactions.
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Identifier Value Reference
IUPAC Name 4-Methyl-3-nitrobenzoic acid [1]
Synonyms 3-Nitro-p-toluic acid [5]
Molecular Formula CsH7NOa4 (1161718l
Molecular Weight 181.15 g/mol [L111211617118l]
CAS Number 96-98-0 [6][8]

EC Number 202-549-3

Physical Property Value Reference

Physical Form

White to light yellow crystalline

[1]31[6]

powder
Melting Point 187-190 °C [3161[9]
N Insoluble in water. Soluble in
Solubility [2][3][6]
ethanol.
o Reacts with bases to form a
Reactivity [11121[3]

salt and water.

Experimental Protocols

Detailed methodologies are essential for the replication of scientific findings. This section

outlines the protocols for the synthesis and purification of 4-Methyl-3-nitrobenzoic acid.

Synthesis via Nitration of p-Toluic Acid

A common laboratory-scale synthesis involves the direct nitration of p-toluic acid.

Materials:

e p-Toluic acid

o Concentrated Sulfuric Acid (H2SOa4)
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Concentrated Nitric Acid (HNOs)

e Ice

Distilled water

Ethanol (for recrystallization)
Protocol:

¢ In a flask submerged in an ice bath, slowly add p-toluic acid to concentrated sulfuric acid
while stirring until fully dissolved.

e Prepare a nitrating mixture by slowly adding concentrated nitric acid to an equal volume of
concentrated sulfuric acid, keeping the mixture cool.

¢ Add the nitrating mixture dropwise to the dissolved p-toluic acid solution. Maintain the
reaction temperature below 10 °C throughout the addition.

 After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours to
ensure the reaction goes to completion.

e Pour the reaction mixture slowly over a large volume of crushed ice. This will cause the
crude 4-Methyl-3-nitrobenzoic acid to precipitate out of the solution.

e Collect the solid product by vacuum filtration and wash thoroughly with cold distilled water to
remove any residual acid.

Purification by Recrystallization

To achieve high purity, the crude product must be recrystallized.

Protocol:

o Dissolve the crude 4-Methyl-3-nitrobenzoic acid in a minimum amount of hot ethanol.[3][6]
o Once fully dissolved, allow the solution to cool slowly to room temperature.

» Further cool the solution in an ice bath to maximize crystal formation.
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o Collect the purified crystals by vacuum filtration.

e Wash the crystals with a small amount of cold ethanol and allow them to air dry. The purity
can be assessed by melting point determination.

Compound Characterization Workflow

Determining the molecular weight and confirming the structure are critical steps following
synthesis. The logical workflow for characterizing a synthesized sample of 4-Methyl-3-
nitrobenzoic acid is outlined below.
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Synthesis & Purification

Synthesis of Crude Product

Recrystallization from Ethanol

Dried Sample Dried Sample

Purity & Structural Confirmation

Spectroscopic Analygis
Mass Spectrometry Melting Point Analysis
(Molecular Weight Confirmation) (Purity Check)

NMR Spectroscopy
(Structural Elucidation)

FTIR Spectroscopy
(Functional Group ID)

-
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Caption: Workflow for the synthesis, purification, and characterization of 4-Methyl-3-
nitrobenzoic acid.

Applications in Research and Development

4-Methyl-3-nitrobenzoic acid serves as a crucial intermediate in various synthetic pathways.

o Pharmaceutical Synthesis: It is a key building block for synthesizing active pharmaceutical
ingredients (APIs). The nitro group can be readily reduced to an amine, which is a common
step in creating biologically active molecules.[4]

o Coordination Chemistry: It has been used in the synthesis of one-dimensional lanthanide
coordination complexes, highlighting its utility in materials science.[3][6]

¢ Organic Synthesis: The carboxylic acid group provides a reactive site for forming esters,
amides, and acid chlorides, enabling its integration into larger, more complex organic
structures.[4]

Safety and Handling

Proper handling of 4-Methyl-3-nitrobenzoic acid is essential in a laboratory setting.

Hazards: The compound may cause skin and serious eye irritation. It is considered harmful if
ingested.[1]

» Personal Protective Equipment (PPE): Always use appropriate PPE, including safety
goggles, gloves, and a lab coat.

» Handling: Wash hands thoroughly after handling. In case of a spill, dampen the solid material
with alcohol before transferring it to a suitable container for disposal.[2]

o Storage: Store in a dry, well-ventilated area at room temperature.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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